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Compound of Interest

Compound Name:
(4R)-8-azaspiro[4.5]decan-4-

ol;hydrochloride

Cat. No.: B8255501

Get Quote

This technical guide provides a comprehensive safety profile for (4R)-8-azaspiro[4.5]decan-4-

ol, a chiral spirocyclic compound of increasing interest in pharmaceutical research and

development. As a key building block, its handling requires a nuanced understanding of its

potential hazards. While a dedicated Material Safety Data Sheet (MSDS) for this specific

stereoisomer is not widely available, a robust safety assessment can be constructed by

analyzing data from structurally analogous azaspiro[4.5]decane derivatives.

Based on this analog-based approach, (4R)-8-azaspiro[4.5]decan-4-ol is anticipated to be a

hazardous chemical, primarily classified as a skin and eye irritant, with potential for respiratory

tract irritation.[1][2][3] The core azaspiro[4.5]decane scaffold is frequently associated with

GHS07 (Exclamation Mark) warnings across multiple derivatives. Therefore, all handling,

storage, and disposal protocols must be predicated on the assumption of these hazards. This

guide outlines the necessary precautions, personal protective equipment (PPE), and

emergency procedures to ensure the safe utilization of this compound in a research setting.

Section 2: Compound Identification and
Physicochemical Properties
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(4R)-8-azaspiro[4.5]decan-4-ol is a specific stereoisomer of an alcohol derivative of 8-

azaspiro[4.5]decane. The spirocyclic system, which consists of a piperidine ring fused with a

cyclopentane ring through a shared carbon, is a common motif in medicinal chemistry.[4] The

presence of the hydroxyl (-OH) group and the defined stereocenter at the 4-position are critical

for its intended biological activity and synthetic utility, often as an intermediate for enzyme

inhibitors.[5]

Table 1: Physicochemical Properties of 8-Azaspiro[4.5]decane Analogs and Predictions for

(4R)-8-azaspiro[4.5]decan-4-ol

Property
Value (Analog
Compound)

Predicted
Value/Note for
(4R)-8-
azaspiro[4.5]decan-
4-ol

Source

Molecular Formula
C₉H₁₇N (8-

Azaspiro[4.5]decane)
C₉H₁₇NO [6]

Molecular Weight
139.24 g/mol (8-

Azaspiro[4.5]decane)
~155.24 g/mol [6]

Appearance

Beige Powder Solid

(1,4-

dioxaspiro[4.5]decan-

8-one)

Predicted to be a solid

(white to off-white)
[1]

Storage Temperature
Room temperature,

inert atmosphere

Store at room

temperature, under

inert gas (e.g., Argon)

Solubility Not specified

Expected to be

soluble in polar

organic solvents.

N/A

InChIKey (Base)
AXMNGEUJXLXFRY-

UHFFFAOYSA-N
N/A [6]
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Section 3: Hazard Identification and GHS
Classification
A thorough hazard identification process is paramount. Lacking a specific MSDS, we

extrapolate from closely related structures for which safety data is available. The consistent

classification of various azaspiro[4.5]decane derivatives as irritants provides a strong basis for

our predicted classification.

Data Input & Analysis
Hazard Prediction

Actionable Protocol
Structural Analysis

- Azaspiro[4.5]decane core
- Secondary amine

- Secondary alcohol (-OH)

Analog Compound MSDS Review
- 8-Azaspiro[4.5]decane HCl

- 1,4-Dioxa-8-azaspiro[4.5]decane
- Other derivatives

 informs 

Predicted GHS Classification
(GHS07)

 leads to Anticipated Hazard Statements
- H315: Skin Irritation
- H319: Eye Irritation

- H335: Respiratory Irritation

 defines 

Development of Safe
Handling Protocols (SOPs)

 necessitates 

Click to download full resolution via product page

Caption: Logical workflow for deriving safety protocols for (4R)-8-azaspiro[4.5]decan-4-ol.

Table 2: Predicted GHS Classification and Precautionary Statements
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Category Code Description
Source (from
Analogs)

Pictogram
GHS07 (Exclamation

Mark)
[3]

Signal Word Warning [1][3]

Hazard Statements H315 Causes skin irritation. [1][3]

H319
Causes serious eye

irritation.
[1][2]

H335
May cause respiratory

irritation.
[2]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[3]

Statements P264

Wash face, hands and

any exposed skin

thoroughly after

handling.

[1]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[2][7]

P302+P352

IF ON SKIN: Wash

with plenty of soap

and water.

[1][3]

P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[1][2]
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P304+P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

[1]

P403+P233

Store in a well-

ventilated place. Keep

container tightly

closed.

[8]

P501

Dispose of

contents/container to

an approved waste

disposal plant.

[1]

Section 4: Exposure Controls & Personal Protective
Equipment (PPE)
A multi-layered approach to exposure control is mandatory. The primary causality for these

measures is the compound's predicted irritant nature.

Engineering Controls: Always handle (4R)-8-azaspiro[4.5]decan-4-ol within a certified

chemical fume hood.[2] This is the most critical engineering control to prevent inhalation of

dust or aerosols. The ventilation system should be appropriate for handling fine chemical

powders.[2]

Administrative Controls: Access to areas where this compound is handled should be

restricted to trained personnel. Designate specific areas for storage and handling to prevent

cross-contamination.

Personal Protective Equipment (PPE): The selection of PPE is not merely a checklist; it is a

system designed to protect the user from the specific hazards identified.
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Handling Protocol Initiation

Work inside a certified
Chemical Fume Hood

Don Appropriate PPE

Eye Protection:
Safety glasses with side shields

or chemical goggles (EN166 standard).

 Eyes 

Skin Protection:
- Nitrile gloves (inspect before use)

- Lab coat (long-sleeved)

 Skin 

Respiratory Protection:
Generally not required if used

in a fume hood. Use NIOSH-approved
respirator for large spills or poor ventilation.

 Respiratory 

Proceed with Experiment

Click to download full resolution via product page

Caption: Standard Personal Protective Equipment (PPE) workflow for handling the compound.

Protocol: Donning and Doffing PPE
Inspection: Before use, visually inspect all PPE, especially gloves, for any signs of

degradation or puncture.

Donning Sequence:

1. Put on the lab coat, ensuring full coverage.

2. Put on safety glasses or goggles.
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3. Wash and dry hands thoroughly.

4. Don nitrile gloves, pulling the cuffs over the sleeves of the lab coat.

Doffing Sequence (to prevent contamination):

1. Remove gloves using a proper technique (without touching the outer surface with bare

skin).

2. Remove the lab coat.

3. Remove eye protection.

4. Wash hands thoroughly with soap and water.[2]

Section 5: First Aid Measures
In the event of an exposure, immediate and appropriate action is critical. The following

measures are compiled from the safety sheets of analogous compounds.[1][2][9]

Table 3: Emergency First Aid Procedures
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Exposure Route Action Causality/Rationale

Eye Contact

Immediately rinse cautiously

and thoroughly with plenty of

water for at least 15 minutes,

also under the eyelids.[1][2]

Remove contact lenses if

present and easy to do.[1]

Seek immediate medical

attention.

To physically remove the

irritant and minimize damage

to the cornea and other

sensitive eye tissues.

Skin Contact

Take off contaminated clothing

immediately. Wash off with

soap and plenty of water for at

least 15 minutes.[1][2] If skin

irritation occurs, get medical

advice/attention.

To remove the irritant from the

skin surface and prevent

further absorption or prolonged

irritation.

Inhalation

Move the person into fresh air

and keep them comfortable for

breathing.[1][2] If not

breathing, give artificial

respiration.[2] Call a POISON

CENTER or doctor if you feel

unwell.

To remove the individual from

the contaminated atmosphere

and provide oxygen.

Ingestion

Do NOT induce vomiting.[1]

Rinse mouth with water.[2][9]

Never give anything by mouth

to an unconscious person.[2]

[9] Seek immediate medical

attention.

Inducing vomiting can cause

further damage to the

esophagus. Rinsing dilutes the

substance in the mouth.

Section 6: Handling, Storage, and Incompatibility
Safe Handling Protocol:

Conduct a pre-work risk assessment.
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Ensure all necessary PPE and emergency equipment (spill kit, eyewash station) are

accessible.

Weigh and handle the solid compound in a fume hood to avoid dust formation.[2]

Avoid contact with skin, eyes, and clothing.[7]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[2]

Storage Conditions:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Some analogs specify storing the contents under an inert atmosphere like argon, which is a

best practice to prevent degradation.[1]

Store away from incompatible materials.

Known Incompatibilities:

Strong oxidizing agents: Can cause exothermic reactions.

Strong acids and bases: Can neutralize or degrade the compound.

Strong reducing agents.[1]

Section 7: Accidental Release and Disposal
Measures
Spill Containment Protocol:

Evacuate: Evacuate personnel from the immediate spill area. Ensure adequate ventilation.

Control Ignition Sources: Remove all sources of ignition if the compound is dissolved in a

flammable solvent.

Contain: Wearing full PPE, pick up and arrange disposal without creating dust.[2] Use a

method like gently sweeping up the solid and placing it into a suitable, closed container for
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disposal.[2][9]

Decontaminate: Clean the spill area thoroughly.

Report: Report the spill according to your institution's EHS guidelines.

Waste Disposal:

Dispose of surplus and non-recyclable solutions to a licensed disposal company.[2]

Contaminated packaging should be treated as unused product.[2]

Do not let the product enter drains or waterways.[2][9]

Section 8: Conclusion & Professional Judgment
(4R)-8-azaspiro[4.5]decan-4-ol is a valuable research chemical whose safe handling is

predicated on a conservative assessment of its hazards. By treating it as a compound that

causes skin, eye, and respiratory irritation, researchers can implement robust safety protocols.

The guidance provided in this document, derived from the analysis of its structural analogs,

serves as a foundation for establishing laboratory-specific Standard Operating Procedures

(SOPs).

Disclaimer: This guide is intended for informational purposes for trained professionals and is

based on data from structurally related compounds. It is not a substitute for a formal, institution-

specific risk assessment. Users must consult their local Environmental Health & Safety (EHS)

office and conduct a thorough risk assessment before commencing any work with this

chemical.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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